Cas no 1695253-20-3 (1-(5-methyloxolan-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(5-methyloxolan-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1695253-20-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5702038
• PubChem ID: 103134092
• Update Time: 2023-11-24

1-(5-methyloxolan-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Methyloxolan-2-yl)methyl]-1H-pyrazol-4-amine
• 1695253-20-3
• EN300-1107439
• 1H-Pyrazol-4-amine, 1-[(tetrahydro-5-methyl-2-furanyl)methyl]-
• 1-(5-methyloxolan-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c1-7-2-3-9(13-7)6-12-5-8(10)4-11-12/h4-5,7,9H,2-3,6,10H2,1H3
• InChI Key： JEPSMXGLIAVJQH-UHFFFAOYSA-N
• SMILES： N1(CC2CCC(C)O2)C=C(N)C=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 342.6±12.0 °C(Predicted)
• pka: 3.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles